4-Bromo-3-nitrobenzenethiol
Overview
Description
4-Bromo-3-nitrobenzenethiol is a chemical compound with the molecular formula C6H4BrNO2S . It has gained immense attention from researchers around the world.
Molecular Structure Analysis
The molecular structure of 4-Bromo-3-nitrobenzenethiol consists of a benzene ring substituted with a bromine atom, a nitro group, and a thiol group . The exact spatial arrangement of these substituents can influence the compound’s properties and reactivity.Scientific Research Applications
Spectroscopic Analysis
4-Bromo-3-nitrobenzenethiol: has been investigated through electronic structure calculations based on Density Functional Theory (DFT), which are crucial in understanding the vibrational assignments and geometrical parameters of molecules . This compound’s spectroscopic properties, such as its FTIR and FT-Raman spectra, are valuable for identifying and characterizing molecular structures in both research and industrial settings.
Organic Synthesis
As an organic building block, 4-Bromo-3-nitrobenzenethiol plays a significant role in the synthesis of complex organic compounds. Its functional groups make it a versatile reagent for constructing pharmaceuticals, agrochemicals, and other organic materials .
Materials Science
Biomedical Research
This compound’s potential in biomedical research is linked to the synthesis of metal nanoparticles, which have applications in drug delivery systems, diagnostics, and imaging technologies. The reactivity of 4-Bromo-3-nitrobenzenethiol can be harnessed to create nanoparticles with specific functionalities .
Analytical Chemistry
Industrial Applications
The compound is involved in bulk custom synthesis and is a key intermediate in the manufacturing of various industrial chemicals. Its properties are exploited in processes that require precise chemical reactions and product formulations .
Environmental Impact Studies
While not directly an application, understanding the environmental impact of 4-Bromo-3-nitrobenzenethiol is crucial. Research into its behavior in the environment, potential toxicity, and degradation can inform safe handling practices and regulatory compliance .
Advanced Research
Finally, 4-Bromo-3-nitrobenzenethiol is a subject of advanced research in fields like nanotechnology and quantum chemistry, where its unique properties are explored to develop new technologies and materials .
Mechanism of Action
Target of Action
It is known that benzylic compounds typically interact with various biological targets, including enzymes and receptors . The specific target would depend on the exact biological or chemical context in which the compound is used.
Mode of Action
The mode of action of 4-Bromo-3-nitrobenzenethiol involves several chemical reactions. These include free radical bromination, nucleophilic substitution, and oxidation . In the initiating step of a free radical reaction, a bromine atom is lost, leaving behind a radical that can interact with other molecules . This radical can remove a hydrogen atom from the benzylic position, leading to the formation of a new compound .
Biochemical Pathways
It is known that nitrobenzene and similar compounds can affect various metabolic pathways in bacteria . These compounds can overcome the metabolic block imposed by nitro-substituents on aromatic compounds . The specific pathways affected would depend on the organism and the environmental conditions.
Action Environment
The action, efficacy, and stability of 4-Bromo-3-nitrobenzenethiol can be influenced by various environmental factors. These include temperature, pH, and the presence of other chemicals. For example, the rate of free radical reactions can be affected by temperature . Additionally, the compound’s stability could be influenced by pH and the presence of oxidizing or reducing agents.
properties
IUPAC Name |
4-bromo-3-nitrobenzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrNO2S/c7-5-2-1-4(11)3-6(5)8(9)10/h1-3,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISRPRXLDLXKKDM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1S)[N+](=O)[O-])Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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